Cas no 477554-96-4 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide
• CAS No: 477554-96-4
• MF: C₂₄H₁₃NO₅
• MW: 395.363726377487
• CID: 6466076
• Update Time: 2025-10-31

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide
• 4H-1-Benzopyran-3-carboxamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-4-oxo-

• Inchi： 1S/C24H13NO5/c26-21-13-6-1-2-7-14(13)23(28)20-16(21)9-5-10-18(20)25-24(29)17-12-30-19-11-4-3-8-15(19)22(17)27/h1-12H,(H,25,29)
• InChI Key： APRNMPPBLCYPJY-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)C=1C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)=O

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 666.5±55.0 °C(Predicted)
• pka: 9.72±0.20(Predicted)

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide

Comprehensive Overview of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No. 477554-96-4)

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No. 477554-96-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of anthraquinone derivatives, which are known for their diverse biological activities and industrial uses. The presence of both anthraquinone and chromene moieties in its structure makes it a subject of interest for researchers exploring novel pharmacophores and material science applications.

One of the most frequently searched questions about this compound is: "What are the potential applications of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide?" Recent studies suggest that this compound exhibits promising properties in the field of organic electronics, particularly as a fluorescent dye or photovoltaic material. Its extended conjugated system allows for efficient light absorption and emission, making it a candidate for OLEDs (Organic Light-Emitting Diodes) and solar cells. Additionally, its redox-active nature has sparked interest in energy storage applications, such as supercapacitors and battery materials.

Another hot topic surrounding this compound is its potential biological activity. Researchers are investigating whether N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide could serve as a scaffold for developing new therapeutic agents. Preliminary studies indicate that similar anthraquinone-chromene hybrids have shown anti-inflammatory, antioxidant, and even anticancer properties. While more research is needed, these findings align with the growing demand for multi-target drugs in modern pharmacology.

The synthesis of CAS No. 477554-96-4 typically involves a multi-step process, with key reactions including condensation and cyclization. Chemists often search for "efficient synthesis routes for N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide", as optimizing its production is crucial for both research and potential commercial applications. Recent advancements in green chemistry have led to the development of more sustainable synthetic approaches, reducing the use of hazardous reagents and minimizing waste.

In the context of material science, this compound's thermal stability and film-forming properties make it particularly interesting. With the rising interest in flexible electronics and wearable technology, researchers are examining whether derivatives of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide could be used in printed electronics or sensors. Its ability to form supramolecular assemblies through π-π stacking interactions further enhances its potential in creating functional materials with tailored properties.

From an analytical chemistry perspective, characterizing CAS No. 477554-96-4 presents both challenges and opportunities. Modern techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for confirming its structure and purity. The compound's distinct UV-Vis absorption spectrum, with characteristic peaks resulting from its conjugated system, serves as a valuable fingerprint for identification and quality control purposes.

Looking ahead, the future research directions for N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-oxo-4H-chromene-3-carboxamide are likely to focus on three main areas: structure-activity relationship studies for potential pharmaceutical applications, material property optimization for electronic devices, and process scale-up for industrial production. As sustainability becomes increasingly important, developing eco-friendly synthetic routes and exploring biodegradable derivatives will probably gain more attention in the coming years.

For researchers and industry professionals working with this compound, understanding its structure-property relationships is crucial. The interplay between its anthraquinone and chromene components creates a unique electronic configuration that can be fine-tuned through molecular engineering. This adaptability makes CAS No. 477554-96-4 a versatile building block for designing new functional materials with customized properties to meet specific application requirements.